Cas no 820980-13-0 (3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)-)
![3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)- structure](https://www.kuujia.com/scimg/cas/820980-13-0x500.png)
820980-13-0 structure
Product name:3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)-
3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)-
- (3S)-N-cyclopentyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine
- SCHEMBL4498905
- DTXSID70739678
- (S)-N-Cyclopentyl-N-(3-methylbenzyl)pyrrolidin-3-amine
- 820980-13-0
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- Inchi: InChI=1S/C17H26N2/c1-14-5-4-6-15(11-14)13-19(16-7-2-3-8-16)17-9-10-18-12-17/h4-6,11,16-18H,2-3,7-10,12-13H2,1H3/t17-/m0/s1
- InChI Key: IMCPUIVTWBMUJR-KRWDZBQOSA-N
- SMILES: CC1=CC(=CC=C1)CN(C2CCCC2)C3CCNC3
Computed Properties
- Exact Mass: 258.209598838g/mol
- Monoisotopic Mass: 258.209598838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
- XLogP3: 3.2
3-Pyrrolidinamine, N-cyclopentyl-N-[(3-methylphenyl)methyl]-, (3S)- Related Literature
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Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
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3. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
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Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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